Cas no 71639-12-8 ((R)-4-(P-TOLYL)PYRROLIDIN-2-ONE)

• Product Name: (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE
• CAS No: 71639-12-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5227506
• Update Time: 2026-03-07

(R)-4-(P-TOLYL)PYRROLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE

• Inchi： 1S/C11H13NO/c1-8-2-4-9(5-3-8)10-6-11(13)12-7-10/h2-5,10H,6-7H2,1H3,(H,12,13)/t10-/m0/s1
• InChI Key： FSSVYVXCCKLTOQ-JTQLQIEISA-N
• SMILES： N1C[C@@H](C2=CC=C(C)C=C2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE

Compound CAS No 71639-12-8: (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE

The compound CAS No 71639-12-8, also known as (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which have gained considerable attention due to their diverse applications in drug design and development. The structure of this compound consists of a pyrrolidinone ring with a para-tolyl group attached at the 4-position, and the stereochemistry at the chiral center is specified as the R configuration.

Recent studies have highlighted the potential of (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of protease inhibitors and kinase inhibitors. The unique structural features of this compound, including its rigid pyrrolidinone scaffold and the electron-donating para-tolyl group, make it an ideal candidate for modulating enzyme activity and binding affinity.

In terms of synthesis, CAS No 71639-12-8 can be prepared through a variety of methods, including asymmetric catalysis and stereoselective reactions. One notable approach involves the use of organocatalysts to achieve high enantioselectivity during the formation of the chiral center. This method not only enhances the efficiency of the synthesis process but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

The pharmacological properties of (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE have been extensively studied in preclinical models. Experimental data indicate that this compound exhibits potent inhibitory activity against certain proteases, which are implicated in various pathological conditions such as cancer and viral infections. Furthermore, its ability to penetrate cellular membranes and localize within specific subcellular compartments suggests its potential as a drug delivery vehicle or a targeting moiety in nanomedicine.

From an analytical standpoint, the characterization of CAS No 71639-12-8 has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have enabled precise determination of its molecular structure, stereochemistry, and purity. Additionally, computational modeling tools have been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, CAS No 71639-12-8, or (R)-4-(P-TOLYL)PYRROLIDIN-2-ONE, represents a valuable building block in contemporary medicinal chemistry. Its versatile structure, coupled with its promising biological activities, positions it as a key player in the pursuit of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in drug discovery and personalized medicine.